Cas no 2138824-28-7 (2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene)

• Product Name: 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene
• CAS No: 2138824-28-7
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6573977
• PubChem ID: 165465459
• Update Time: 2025-08-05

2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethenyl)-1,3-dimethyl-4-nitrobenzene
• 2138824-28-7
• EN300-802729
• 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene

• Inchi： 1S/C10H10BrNO2/c1-7-3-4-10(12(13)14)8(2)9(7)5-6-11/h3-6H,1-2H3/b6-5+
• InChI Key： NKJQYNNPFQSKPP-AATRIKPKSA-N
• SMILES： Br/C=C/C1C(C)=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene

Introduction to 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene (CAS No. 2138824-28-7)

2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene, identified by the chemical compound identifier CAS No. 2138824-28-7, is a specialized organic molecule that has garnered attention in the field of pharmaceutical and synthetic chemistry due to its unique structural and functional properties. This compound belongs to the class of nitroaromatics, which are widely studied for their potential applications in medicinal chemistry, material science, and chemical synthesis. The presence of both a bromo-vinyl group and a nitro-substituted aromatic ring makes this molecule a versatile intermediate in the development of more complex chemical entities.

The structural composition of 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene is characterized by a benzene ring substituted with a nitro group at the 4-position and two methyl groups at the 1- and 3-positions. Additionally, an ethenyl (vinyl) group is attached to the 2-position of the benzene ring, which is further substituted with a bromine atom. This particular arrangement of functional groups imparts distinct reactivity patterns that make the compound valuable in various synthetic pathways.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The bromo-vinyl moiety in 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene allows for facile participation in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures found in many biologically active molecules. Furthermore, the electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, facilitating further functionalization at other positions.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug discovery programs. For instance, derivatives of 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene have been explored as potential inhibitors of various enzymatic targets associated with metabolic diseases and inflammatory disorders. The methyl groups at the 1- and 3-positions provide steric bulk that can be tailored to optimize binding interactions within biological targets.

The nitro group itself is a versatile handle for further chemical transformations. Reduction of the nitro group to an amine provides a nucleophilic site that can be used for subsequent derivatization, such as coupling with carboxylic acids or aldehydes via amide or imine formation. This flexibility makes 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene a valuable building block in medicinal chemistry.

Recent advances in synthetic methodologies have further highlighted the importance of this compound. For example, transition-metal-catalyzed reactions have enabled efficient functionalization of the aromatic ring and side chains, allowing chemists to access a wide range of derivatives with tailored properties. These methods have been instrumental in modifying both electronic and steric characteristics to fine-tune biological activity.

The bromo-vinyl group also serves as a convenient handle for polymerization reactions, making 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene relevant beyond pharmaceutical applications. It has been utilized in the synthesis of conjugated polymers for organic electronics, where such molecules contribute to charge transport properties essential for devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

In academic research, this compound has been employed as a model system to study electronic effects and reaction mechanisms involving nitroaromatics. Its stability under various conditions makes it suitable for spectroscopic studies, including NMR and mass spectrometry analyses, which help elucidate structural details and reaction pathways.

The industrial relevance of 2-(2-Bromoethenyl)-1,3-dimethyl-4-nitrobenzene is underscored by its use in large-scale syntheses where high purity and yield are critical. Manufacturers have developed optimized processes for its production that ensure consistency and scalability, meeting the demands of both academic institutions and pharmaceutical companies.

Looking ahead, ongoing research continues to uncover new applications for this compound. Exploration into its role as an intermediate in green chemistry initiatives aims to minimize waste and improve sustainability in synthetic routes. Additionally, computational studies are being conducted to predict its behavior in biological systems before experimental validation.

The versatility of CAS No. 2138824-28-7, stemming from its unique combination of functional groups,bromo-vinyl, and nitro-substituted aromatic ring, ensures its continued relevance across multiple disciplines within chemistry. Whether used as a pharmaceutical intermediate or a material science precursor,this compound exemplifies how structural design can drive innovation across scientific fields.